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Compound of Interest

Compound Name: Undecanenitrile

Cat. No.: B1346573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential handling and storage guidelines for

Undecanenitrile (CAS No. 2244-07-7). Adherence to these protocols is critical to ensure the

safety of laboratory personnel and the integrity of the compound for research and development

applications.

Chemical and Physical Properties
Undecanenitrile is a colorless to pale yellow liquid with a characteristic nitrile odor.[1] It is a

long-chain aliphatic nitrile with the molecular formula C₁₁H₂₁N.[1][2] Understanding its physical

and chemical properties is fundamental to its safe handling and storage.

Table 1: Physical and Chemical Properties of Undecanenitrile
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Property Value Source

Molecular Formula C₁₁H₂₁N [1][2]

Molecular Weight 167.29 g/mol

Appearance Colorless to pale yellow liquid

Melting Point -16.0 °C (257.15 K)

Boiling Point 239.3 - 254.0 °C

Density 0.820 - 0.824 g/cm³ at 20 °C

Flash Point > 110 °C (> 230 °F)

Solubility

Soluble in organic solvents

(e.g., hexane,

dichloromethane); Limited

solubility in water (< 1 g/100

mL)

Vapor Pressure 0.019 mmHg at 25.00 °C

Hazard Identification and GHS Classification
Undecanenitrile is classified as a hazardous substance. It is crucial to be aware of its potential

health effects and to handle it accordingly.

Table 2: GHS Hazard Classification for Undecanenitrile
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

3
H335: May cause respiratory

irritation

Safe Handling Protocols
Proper handling procedures are essential to minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling

Undecanenitrile to determine the appropriate PPE.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) approved eye protection.

Skin Protection

Wear fire/flame resistant and impervious

clothing. Wear appropriate protective gloves

(e.g., Nitrile rubber) and clothing to prevent skin

exposure.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator with an

appropriate cartridge. Use only in a well-

ventilated area.

General Handling Procedures
Ventilation: Handle in a well-ventilated place, preferably in a chemical fume hood.

Avoid Contact: Avoid contact with skin, eyes, and clothing. Do not breathe mist, vapors, or

spray.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when using this

product.

Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. Use non-sparking tools. Take precautionary measures against static discharge.

Storage Guidelines
Proper storage is crucial for maintaining the quality of Undecanenitrile and preventing

hazardous situations.

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.

Incompatible Materials: Store apart from strong oxidizing agents.
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Storage Temperature: For short-term storage (days to weeks), a dry, dark environment at 0 -

4 °C is recommended. For long-term storage (months to years), store at -20 °C.

Security: Store locked up.

Experimental Workflows & Logical Relationships
The following diagrams illustrate the logical workflows for handling and responding to incidents

involving Undecanenitrile.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b1346573?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling Workflow for Undecanenitrile

Preparation

Handling

Storage

Conduct Risk Assessment

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Handling

Work within a certified
chemical fume hood

Avoid breathing vapors and
prevent skin/eye contact

Dispense and use the
reagent as per protocol

Dispose of waste in
approved chemical waste container

Store in a locked and
designated area

Keep container tightly
closed when not in use

Store at recommended
temperature (0-4°C short term,

-20°C long term)

Store away from
strong oxidizing agents

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of Undecanenitrile.
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Emergency Response Protocol for Undecanenitrile

Accidental Release Personnel Exposure

Spill

Evacuate personnel to safe areas

Inhalation

Remove person to fresh air and keep comfortable

Skin Contact

Wash off immediately with soap and plenty of water

Eye Contact

Rinse immediately with plenty of water for at least 15 minutes

Ingestion

Clean mouth with water

Ensure adequate ventilation

Soak up with inert absorbent material
(e.g., sand, silica gel)

Collect in suitable, closed containers for disposal

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency response procedures for Undecanenitrile incidents.

Accidental Release Measures
In the event of a spill, the following procedures should be followed:
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Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment. Evacuate personnel to a safe area.

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains.

Containment and Cleaning: Soak up the spill with an inert absorbent material such as sand,

silica gel, acid binder, or universal binder. Collect the absorbed material and place it in a

suitable, closed container for disposal.

First-Aid Measures
In case of exposure, immediate medical attention is required.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Get medical

attention.

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.

Ingestion: Clean mouth with water and get medical attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: Hazardous combustion products include nitrogen oxides (NOx), carbon

monoxide (CO), and carbon dioxide (CO2).

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Disposal Considerations
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Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.

This technical guide is intended to provide comprehensive handling and storage information for

Undecanenitrile. It is imperative that all users of this chemical are thoroughly trained in its

proper handling and are aware of the associated hazards. Always refer to the most current

Safety Data Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

